Cas no 2649060-17-1 (1-2-(2-isocyanatopropan-2-yl)phenylpyrrolidine)

• Product Name: 1-2-(2-isocyanatopropan-2-yl)phenylpyrrolidine
• CAS No: 2649060-17-1
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5922597
• PubChem ID: 117047569
• Update Time: 2025-10-31

1-2-(2-isocyanatopropan-2-yl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-isocyanatopropan-2-yl)phenylpyrrolidine
• 1-[2-(2-isocyanatopropan-2-yl)phenyl]pyrrolidine
• 2649060-17-1
• EN300-1758940

• Inchi： 1S/C14H18N2O/c1-14(2,15-11-17)12-7-3-4-8-13(12)16-9-5-6-10-16/h3-4,7-8H,5-6,9-10H2,1-2H3
• InChI Key： BBXPITPSOOXDPY-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-2-(2-isocyanatopropan-2-yl)phenylpyrrolidine

Comprehensive Overview of 1-2-(2-isocyanatopropan-2-yl)phenylpyrrolidine (CAS No. 2649060-17-1)

1-2-(2-isocyanatopropan-2-yl)phenylpyrrolidine (CAS No. 2649060-17-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique pyrrolidine and isocyanate functional groups, offers versatile applications in drug discovery and polymer chemistry. Its molecular structure, featuring a phenylpyrrolidine backbone and a reactive isocyanatopropane moiety, makes it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for high-performance intermediates like 1-2-(2-isocyanatopropan-2-yl)phenylpyrrolidine has surged, driven by advancements in targeted drug delivery systems and smart materials. Researchers are particularly interested in its potential to enhance the bioavailability of active pharmaceutical ingredients (APIs) and improve the mechanical properties of polyurethane-based materials. The compound's CAS No. 2649060-17-1 is frequently searched in academic databases and patent filings, reflecting its growing relevance in innovation-driven industries.

One of the key trends in the scientific community is the exploration of sustainable synthesis routes for compounds like 1-2-(2-isocyanatopropan-2-yl)phenylpyrrolidine. With increasing emphasis on green chemistry, researchers are investigating catalytic methods and solvent-free reactions to minimize environmental impact. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), which advocate for responsible chemical production. The compound's isocyanate group also makes it a candidate for developing self-healing polymers, a hot topic in materials science.

From a commercial perspective, 1-2-(2-isocyanatopropan-2-yl)phenylpyrrolidine is often discussed in the context of intellectual property (IP) protection and patent landscapes. Companies specializing in fine chemicals and custom synthesis are actively filing patents to secure proprietary rights over its derivatives. This competitive landscape underscores the compound's economic value and its role in fostering innovation. Additionally, its CAS No. 2649060-17-1 is a critical identifier for regulatory compliance and safety assessments.

Another area of interest is the compound's potential in neurological research. The pyrrolidine ring, a common motif in bioactive molecules, has been linked to interactions with central nervous system (CNS) targets. This has led to speculation about its utility in designing novel neuroprotective agents or cognitive enhancers. While clinical applications remain speculative, the compound's structural features make it a promising candidate for further investigation.

In summary, 1-2-(2-isocyanatopropan-2-yl)phenylpyrrolidine (CAS No. 2649060-17-1) represents a fascinating intersection of chemistry, materials science, and pharmaceuticals. Its multifaceted applications, coupled with ongoing research into sustainable synthesis and advanced materials, position it as a compound of enduring significance. As scientific inquiry continues to evolve, this molecule is likely to remain at the forefront of innovation, addressing both current challenges and future opportunities.